2-Fluoro-4-(methylthio)pyridine

• IUPAC Name: 2-fluoro-4-methylsulfanylpyridine
• InChI: InChI=1S/C6H6FNS/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3
• InChI Key: IVLVPORWIOXJHI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=NC=C1)F
• Molecular Formula: C6H6FNS
• Molecular Weight: 143.18 g/mol
• CAS RN: 1428234-71-2

Description

“2-Fluoro-4-(methylthio)pyridine” is a chemical compound with the CAS Number: 1428234-71-2. It has a molecular weight of 143.18 and its IUPAC name is 2-fluoro-4-(methylthio)pyridine. It is in liquid form at room temperature.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as “2-Fluoro-4-(methylthio)pyridine”, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The molecular structure of “2-Fluoro-4-(methylthio)pyridine” is represented by the InChI code: 1S/C6H6FNS/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3. The exact mass of the compound is 143.020493.

Chemical Reactions Analysis

“2-Fluoro-4-(methylthio)pyridine” can act as a reactant in the preparation of aminopyridines through amination reactions. It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium.

Physical And Chemical Properties Analysis

“2-Fluoro-4-(methylthio)pyridine” has a density of 1.2±0.1 g/cm3. It has a boiling point of 215.5±25.0 °C at 760 mmHg. The compound is in liquid form at room temperature.

Scientific Research Applications

Anticancer Properties

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Antimicrobial Activity

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Catalytic Ligand for Regioselective Coupling

• Application : It acts as a catalytic ligand in the regioselective preparation of tetramethylbiphenyls. .

Fluorination Reactions

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Drug Design and Lead Structures

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Safety and Hazards

The safety information for “2-Fluoro-4-(methylthio)pyridine” includes the following hazard statements: H315;H319;H335. This indicates that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include P261;P305;P351;P338, which suggest avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

It is known that this compound is used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions . The target in these reactions is the formation of a new carbon–carbon bond .

Mode of Action

In Suzuki–Miyaura cross-coupling reactions, 2-Fluoro-4-(methylthio)pyridine likely interacts with a palladium catalyst. The reaction involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium is oxidized as it forms a new bond with an electrophilic organic group . In transmetalation, a nucleophilic organic group is transferred from boron to palladium .

Biochemical Pathways

In the context of suzuki–miyaura cross-coupling reactions, the compound contributes to the formation of new carbon–carbon bonds , which is a fundamental process in organic synthesis and can lead to the creation of a wide variety of complex organic structures.

Result of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound contributes to the formation of new carbon–carbon bonds , enabling the synthesis of complex organic structures.

Action Environment

The action, efficacy, and stability of 2-Fluoro-4-(methylthio)pyridine can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reactions in which it participates are known to be exceptionally mild and tolerant of various functional groups . This suggests that the compound can perform effectively in a wide range of chemical environments.